molecular formula C12H17NOSi B8621283 (2-Methylphenyl)(trimethylsilyloxy)acetonitrile

(2-Methylphenyl)(trimethylsilyloxy)acetonitrile

Cat. No. B8621283
M. Wt: 219.35 g/mol
InChI Key: ZWIHLRRBWNXPKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Methylphenyl)(trimethylsilyloxy)acetonitrile is a useful research compound. Its molecular formula is C12H17NOSi and its molecular weight is 219.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2-Methylphenyl)(trimethylsilyloxy)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Methylphenyl)(trimethylsilyloxy)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(2-Methylphenyl)(trimethylsilyloxy)acetonitrile

Molecular Formula

C12H17NOSi

Molecular Weight

219.35 g/mol

IUPAC Name

2-(2-methylphenyl)-2-trimethylsilyloxyacetonitrile

InChI

InChI=1S/C12H17NOSi/c1-10-7-5-6-8-11(10)12(9-13)14-15(2,3)4/h5-8,12H,1-4H3

InChI Key

ZWIHLRRBWNXPKX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C(C#N)O[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.00 g (8.33 mmol) of 2-methylbenzaldehyde dissolved in 20 mL of dichloromethane was added 1.33 mL (10.0 mmol) trimethylsilylcyanide, 1-2 mg of potassium cyanide, 1-2 mg of 18-crown-6, and the reaction mixture was stirred at room temperature for 3 hours. The reaction mixture was then diluted into diethyl ether, washed with 5% NaHCO3, brine, dried (MgSO4), filtered and evaporated. The residual oil was used directly in the next step.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.33 mL
Type
reactant
Reaction Step Two
Quantity
1.5 (± 0.5) mg
Type
reactant
Reaction Step Two
Quantity
1.5 (± 0.5) mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.